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Compound Name: Diisopropyl sulfate

Cat. No.: B1214918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the current understanding of the

solubility of diisopropyl sulfate in common organic solvents. Diisopropyl sulfate is a reactive

chemical intermediate, and knowledge of its solubility is crucial for its safe handling, application

in synthesis, and for the development of purification processes. This document collates

available qualitative solubility data, outlines a general experimental protocol for quantitative

solubility determination, and presents a visual workflow to guide laboratory practice. Due to a

lack of publicly available quantitative data, this guide emphasizes the need for experimental

determination of solubility for specific applications and provides the framework for such

investigations.

Introduction
Diisopropyl sulfate (DIPS) is an organic compound with the chemical formula C₆H₁₄O₄S. It is

primarily known as an intermediate in the production of isopropanol. Its high reactivity as an

alkylating agent makes it a compound of interest in various chemical syntheses. However, this

reactivity, particularly its hydrolysis in the presence of water to form isopropanol and sulfuric

acid, complicates its handling and necessitates a thorough understanding of its behavior in

different solvent systems.[1] This guide addresses the critical aspect of its solubility in common

organic solvents, a key parameter for its use in research and development.
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Physical and Chemical Properties
A summary of the key physical and chemical properties of diisopropyl sulfate is provided

below.

Property Value Reference

CAS Number 2973-10-6 [1]

Molecular Formula C₆H₁₄O₄S [2]

Molecular Weight 182.24 g/mol [2]

Appearance Colorless to pale yellow liquid [1][3]

Odor Sharp [3]

Boiling Point 94 °C at 7 mmHg [4]

Melting Point -19 °C [4]

Density 1.10 g/cm³ [3]

Solubility of Diisopropyl Sulfate
Detailed quantitative solubility data for diisopropyl sulfate in a range of common organic

solvents is not readily available in published literature. The information that exists is primarily

qualitative.

Qualitative Solubility Data
The following table summarizes the available qualitative information on the solubility of

diisopropyl sulfate.
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Solvent Solubility References

Water Slightly soluble (0.5%) [3][4]

Alcohol (general) Miscible [3]

Ether (general) Miscible [3]

Chloroform Sparingly soluble [3][5]

Methanol Sparingly soluble [3][5]

Other Organic Solvents Soluble [1]

It is important to note that terms like "miscible," "sparingly soluble," and "soluble" are qualitative

and the actual solubility can vary with temperature and the presence of impurities. For precise

applications, experimental determination of solubility is highly recommended.

Experimental Protocol for Solubility Determination
While a specific, published experimental protocol for the determination of diisopropyl sulfate
solubility was not identified, a generalized methodology can be established based on standard

laboratory practices for determining the solubility of a liquid in an organic solvent.[6][7][8]

Materials and Equipment
Diisopropyl sulfate (high purity)

Selected organic solvents (analytical grade)

Analytical balance

Thermostatically controlled shaker or magnetic stirrer with heating/cooling capabilities

Calibrated flasks

Syringes and filters (chemically resistant)

Analytical instrumentation for quantification (e.g., Gas Chromatography with a Flame

Ionization Detector - GC-FID, or High-Performance Liquid Chromatography - HPLC)
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Generalized Procedure
Preparation of Saturated Solutions:

Add an excess amount of diisopropyl sulfate to a known volume of the selected organic

solvent in a sealed, calibrated flask.

Equilibrate the mixture at a constant, controlled temperature using a thermostatic shaker

or stirrer. The time required to reach equilibrium should be determined experimentally

(e.g., by taking measurements at different time points until the concentration of the solute

in the solvent remains constant). A minimum of 24 hours is often recommended.

Phase Separation:

Once equilibrium is reached, allow the mixture to settle.

Carefully withdraw a known volume of the supernatant (the saturated solution) using a

syringe. It is crucial to avoid disturbing the undissolved phase.

Filter the withdrawn sample to remove any suspended microdroplets of the undissolved

solute.

Quantification:

Prepare a series of standard solutions of diisopropyl sulfate in the same solvent with

known concentrations.

Analyze the standard solutions using a suitable analytical technique (e.g., GC-FID or

HPLC) to generate a calibration curve.

Analyze the filtered saturated solution under the same conditions.

Determine the concentration of diisopropyl sulfate in the saturated solution by comparing

its analytical response to the calibration curve.

Data Reporting:
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Express the solubility in standard units, such as grams per 100 mL of solvent ( g/100 mL)

or moles per liter (mol/L), at the specified temperature.

Visualized Experimental Workflow
The following diagram illustrates the generalized workflow for the experimental determination of

the solubility of diisopropyl sulfate in an organic solvent.
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Preparation

Sampling

Analysis

Quantification

Add excess diisopropyl sulfate to a known volume of solvent

Equilibrate at constant temperature with agitation

Allow phases to separate

Withdraw and filter a known volume of the supernatant

Analyze standards and sample (e.g., GC-FID, HPLC)

Prepare standard solutions

Generate calibration curve

Determine concentration from calibration curve

Click to download full resolution via product page

Caption: Generalized workflow for determining the solubility of diisopropyl sulfate.

Safety Considerations
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Diisopropyl sulfate is a hazardous substance and should be handled with appropriate safety

precautions in a well-ventilated fume hood. It is harmful if swallowed or in contact with skin,

causes severe skin burns and eye damage, and is suspected of causing cancer.[9] Always

consult the Safety Data Sheet (SDS) before use and wear appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat.

Conclusion
While there is a general understanding that diisopropyl sulfate is soluble in many organic

solvents, precise quantitative data is lacking in the public domain. This guide has summarized

the available qualitative information and presented a generalized experimental workflow for

researchers to determine the solubility of diisopropyl sulfate in solvents relevant to their

specific applications. The provided workflow and safety information are intended to facilitate the

safe and effective use of this important chemical intermediate in a laboratory setting. Further

research to establish a comprehensive, quantitative solubility profile of diisopropyl sulfate in a

wide range of organic solvents would be a valuable contribution to the chemical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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